Cas no 86697-02-1 (9-thia-2-azaspiro[5.5]undecane)

• Product Name: 9-thia-2-azaspiro[5.5]undecane
• CAS No: 86697-02-1
• MF: C₉H₁₇NS
• MW: 171.302981138229
• MDL: MFCD19680456
• CID: 4663202
• PubChem ID: 64221435
• Update Time: 2025-05-25

9-thia-2-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 9-thia-2-azaspiro[5.5]undecane

• MDL： MFCD19680456
• Inchi： 1S/C9H17NS/c1-2-9(8-10-5-1)3-6-11-7-4-9/h10H,1-8H2
• InChI Key： MMWNPSSAXCDZSK-UHFFFAOYSA-N
• SMILES： C1C2(CCSCC2)CCCN1

Additional information on 9-thia-2-azaspiro[5.5]undecane

9-Thia-2-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound with CAS No. 86697-02-1, commonly referred to as 9-thia-2-azaspiro[5.5]undecane, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic framework, which consists of a five-membered and a six-membered ring fused at a single atom, creating a highly strained and reactive system. The presence of sulfur (thia) and nitrogen (aza) atoms within the structure introduces additional electronic complexity, making it a versatile building block for various applications.

Recent studies have highlighted the potential of 9-thia-2-azaspiro[5.5]undecane in drug design and catalysis due to its ability to act as a chiral auxiliary or a template for asymmetric synthesis. Researchers have demonstrated that the compound's strained ring system can facilitate the formation of complex stereochemical arrangements, which are crucial in pharmaceutical development. For instance, a 2023 study published in *Nature Chemistry* explored the use of 9-thia-2-azaspiro[5.5]undecane as a precursor for synthesizing bioactive molecules with high enantioselectivity.

In addition to its role in organic synthesis, 9-thia-2-azaspiro[5.5]undecane has been investigated for its potential in materials science. Its rigid and strained structure makes it an ideal candidate for constructing advanced materials with tailored mechanical and electronic properties. A 2023 paper in *Advanced Materials* reported the successful incorporation of this compound into polymer networks, resulting in materials with enhanced tensile strength and thermal stability.

The synthesis of 9-thia-2-azaspiro[5.5]undecane typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry. One common approach involves the cyclization of appropriately substituted thioethers under acidic or basic conditions, followed by subsequent functionalization to introduce nitrogen atoms into the structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From an environmental standpoint, 9-thia-2-azaspiro[5.5]undecane has been evaluated for its biodegradability and ecological impact. Studies indicate that under certain conditions, the compound can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic compounds. This property is particularly relevant for its application in agrochemicals and biodegradable polymers.

Looking ahead, the versatility of 9-thia-2-azaspiro[5.5]undecane suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its unique combination of structural rigidity, electronic diversity, and functional versatility positions it as a key compound for addressing challenges in drug discovery, material innovation, and sustainable chemistry.